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Compound of Interest

Compound Name: Azido-PEG10-CH2COOH

Cat. No.: B11929415

Technical Data Sheet: Azido-PEG10-CH2COOH

This document provides core technical information for Azido-PEG10-CH2COOH, a
heterobifunctional PEG linker used extensively in bioconjugation, drug delivery, and
proteomics. It is intended for researchers, scientists, and professionals in the field of drug
development and biomedical research.

Chemical Information

Azido-PEG10-CH2COOH is a polyethylene glycol (PEG) derivative containing an azide (N3)
group at one end and a carboxylic acid (-COOH) group at the other. The azide group allows for
covalent conjugation to alkyne-containing molecules via copper-catalyzed or strain-promoted
click chemistry, while the carboxylic acid can be activated to react with primary amines. The
PEG chain itself is a hydrophilic spacer that can improve the solubility and pharmacokinetic
properties of the conjugated molecule.

CAS Number: 1644163-57-4[1][2]

Supplier Information

The following table summarizes publicly available information for suppliers of Azido-PEG10-
CH2COOAH. This information is for informational purposes only and does not constitute an
endorsement of any particular supplier.
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Supplier Product Name Purity Notes
) ) Offers GMP-grade
BroadPharm Azido-PEG10-acid 98%][2] o
inquiries.[2]
PurePEG Azido-PEG10-acid Not specified
Azido-PEG10- N Marketed as a
MedchemExpress Not specified ]
CH2COOH PROTAC linker.[3]
Azido-PEG10-
BorenPharm 95%
CH2COOH
Offers a range of
_ N3-PEG10- .
Biopharma PEG >95% monodispersed PEG
CH2COOH .
linkers.
_ Azido-PEG10- N
BOC Sciences Not specified
CH2COOH

Experimental Protocols & Applications

Azido-PEG10-CH2COOH is a versatile tool in bioconjugation. The azide and carboxylic acid
functional groups allow for a variety of conjugation strategies.

General Reaction Scheme:

» Activation of Carboxylic Acid: The terminal carboxylic acid can be activated using
carbodiimide chemistry (e.g., with EDC and NHS) to form an NHS ester. This activated ester
can then react with primary amines on proteins, peptides, or other molecules to form a stable
amide bond.

o Click Chemistry: The azide group can undergo a cycloaddition reaction with an alkyne. This
can be a copper-catalyzed azide-alkyne cycloaddition (CUAAC) or a strain-promoted alkyne-
azide cycloaddition (SPAAC) with a cyclooctyne like DBCO or BCN.

Logical Workflow for Information Retrieval
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The following diagram illustrates the process of identifying the key technical information for
Azido-PEG10-CH2COOH.
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Caption: Information retrieval workflow for Azido-PEG10-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. purepeg.com [purepeg.com]

2. Azido-PEG10-acid, 1644163-57-4 | BroadPharm [broadpharm.com]

3. MedChemExpress: Master of Bioactive Molecules | Inhibitors, Screening Libraries &
Proteins [medchemexpress.eu]

To cite this document: BenchChem. [CAS number and supplier information for Azido-PEG10-
CH2COOH.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929415#cas-number-and-supplier-information-for-
azido-peg10-ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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